Cas no 68100-13-0 (2-Thiopheneacetic acid, 1-methylethyl ester)

2-Thiopheneacetic acid, 1-methylethyl ester structure
68100-13-0 structure
Product Name:2-Thiopheneacetic acid, 1-methylethyl ester
CAS No:68100-13-0
MF:C9H12O2S
MW:184.255381584167
CID:1724371
PubChem ID:566140
Update Time:2025-04-21

2-Thiopheneacetic acid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetic acid, 1-methylethyl ester
    • propan-2-yl 2-thiophen-2-ylacetate
    • 2-Thiopheneacetic acid, isopropyl ester
    • DTXSID50340625
    • AKOS008951312
    • 68100-13-0
    • Isopropyl 2-thienylacetate #
    • CBWSJWWRACSFBY-UHFFFAOYSA-N
    • Inchi: 1S/C9H12O2S/c1-7(2)11-9(10)6-8-4-3-5-12-8/h3-5,7H,6H2,1-2H3
    • InChI Key: CBWSJWWRACSFBY-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CC(=O)OC(C)C

Computed Properties

  • Exact Mass: 184.05586
  • Monoisotopic Mass: 184.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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